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Compound of Interest

Compound Name: Boc-D-Lys(N3)-OH (CHA)

Cat. No.: B6310641 Get Quote

In-Depth Technical Guide: Boc-D-Lys(N3)-OH
(CHA)
This guide provides an in-depth overview of the chemical properties of Boc-D-Lys(N3)-OH
(CHA), a key reagent in biochemical research and drug development.

Core Compound Data
Boc-D-Lys(N3)-OH (CHA) is the cyclohexylammonium (CHA) salt of Boc-D-lysine, where the

epsilon-amino group is modified with an azide (N3) moiety. This structure makes it a valuable

building block in peptide synthesis and click chemistry applications.

Parameter Value

Molecular Weight 371.48 g/mol [1]

Chemical Formula C17H33N5O4[1]

Structural Representation
The molecular structure of Boc-D-Lys(N3)-OH (CHA) consists of three primary components:

the Boc-protected D-lysine core, the azide functional group, and the cyclohexylammonium

counter-ion.
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Logical Relationship of Boc-D-Lys(N3)-OH (CHA) Components
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Caption: Molecular components of Boc-D-Lys(N3)-OH (CHA).

Experimental Applications
Due to the presence of the azide group, Boc-D-Lys(N3)-OH (CHA) is extensively used in

bioconjugation reactions, particularly in copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) click chemistry reactions.

These reactions are fundamental for the site-specific labeling of biomolecules, the synthesis of

peptide-drug conjugates, and the development of targeted therapeutic agents.

While specific experimental protocols are highly dependent on the application, a general

workflow for incorporating this amino acid derivative into a peptide sequence via solid-phase

peptide synthesis (SPPS) is outlined below.

General Workflow for SPPS using Boc-D-Lys(N3)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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